Cas no 899949-51-0 ((3-chloro-4-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate)

• Product Name: (3-chloro-4-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate
• CAS No: 899949-51-0
• MF: C₂₀H₁₇ClN₂O₅
• MW: 400.812384366989
• CID: 5440556
• Update Time: 2025-05-20

(3-chloro-4-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• UYLFLLOJBGQEOB-UHFFFAOYSA-N
• (3-chloro-4-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

• Inchi： 1S/C20H17ClN2O5/c1-12(24)17-10-14(16-5-3-4-8-23(16)17)20(26)28-11-19(25)22-13-6-7-18(27-2)15(21)9-13/h3-10H,11H2,1-2H3,(H,22,25)
• InChI Key： UYLFLLOJBGQEOB-UHFFFAOYSA-N
• SMILES： C1(C(OCC(NC2=CC=C(OC)C(Cl)=C2)=O)=O)=C2N(C=CC=C2)C(C(C)=O)=C1

Additional information on (3-chloro-4-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

The Synthesis and Applications of (3-chloro-4-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

The compound with CAS No. 899949-51-0, known as (3-chloro-4-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is a derivative of indolizine, a heterocyclic aromatic compound, which has been extensively studied for its role in various biological and chemical processes. The indolizine core of this molecule contributes to its stability and reactivity, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of (3-chloro-4-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate in drug discovery. Its structure, which includes a chloro group and a methoxy group attached to the phenyl ring, enhances its pharmacokinetic properties. These substituents not only improve the molecule's solubility but also influence its bioavailability, making it a promising candidate for therapeutic applications. Researchers have explored its potential as an anti-inflammatory agent, where the acetyl group plays a crucial role in modulating the molecule's activity.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The starting material is typically an indolizine derivative, which undergoes several transformations to introduce the desired substituents. The introduction of the chloro group and methoxy group is achieved through nucleophilic aromatic substitution reactions, while the acetyl group is introduced via acetylation reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most exciting developments in this area is the use of (3-chloro-4-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate in materials science. Its aromatic structure and functional groups make it an ideal candidate for applications in organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs), where its electronic properties contribute to efficient light emission. The carbamoylmethyl group has been shown to enhance the molecule's electron transport capabilities, making it a valuable building block for advanced electronic materials.

In addition to its chemical applications, this compound has also found relevance in analytical chemistry. Its unique structure allows for selective recognition and binding of certain analytes, making it useful in sensor development. Recent studies have demonstrated its ability to act as a molecular probe for detecting heavy metal ions in aqueous solutions. The methoxy group plays a critical role in this application by facilitating specific interactions with metal ions, enabling highly sensitive detection.

The versatility of (3-chloro-4-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate extends to its use as an intermediate in the synthesis of more complex molecules. Its modular structure allows chemists to introduce additional functional groups, expanding its range of applications further. For instance, the introduction of biologically active groups can transform this compound into a lead molecule for drug development.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve efficiency and reduce costs. Green chemistry approaches are being explored to minimize waste and environmental impact during production. Additionally, researchers are investigating novel applications in fields such as catalysis and polymer science, where the unique properties of this compound could unlock new possibilities.

In conclusion, (3-chloro-4-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate is a multifaceted compound with significant potential across various scientific disciplines. Its structural features make it an invaluable tool for advancing research in drug discovery, materials science, and analytical chemistry. As research continues to uncover new applications and optimize its synthesis, this compound will undoubtedly play a pivotal role in shaping future innovations in organic chemistry.